Cas no 93668-14-5 (3-(1H-imidazol-1-yl)butylamine)

• Product Name: 3-(1H-imidazol-1-yl)butylamine
• CAS No: 93668-14-5
• MF: C₇H₁₃N₃
• MW: 139.198220968246
• MDL: MFCD13188590
• CID: 1076647
• PubChem ID: 13952862
• Update Time: 2025-05-19

3-(1H-imidazol-1-yl)butylamine Chemical and Physical Properties

Names and Identifiers

• 3-(1H-Imidazol-1-yl)butan-1-amine
• [3-(1H-Imidazol-1-yl)butyl]amine
• 3-(1H-IMIDAZOL-1-YL)-1-BUTANAMINE
• 93668-14-5
• AKOS005174184
• SCHEMBL4950866
• gamma-methyl-1H-imidazole-1-propanamine
• 3-(1H-imidazol-1-yl)butanamine
• FT-0683725
• DTXSID70553174
• WAZALYDSTDIFIY-UHFFFAOYSA-N
• LS-04187
• 3-imidazol-1-ylbutan-1-amine
• CS-0319024
• 3-(1H-imidazol-l-yl)butanamine
• 3-(imidazol-1-yl)butan-1-amine
• 3-(1H-imidazol-1-yl)-1-butanamine(SALTDATA: FREE)
• ALBB-013451
• 3-(1H-imidazol-1-yl)butylamine

• MDL： MFCD13188590
• Inchi： 1S/C7H13N3/c1-7(2-3-8)10-5-4-9-6-10/h4-7H,2-3,8H2,1H3
• InChI Key： WAZALYDSTDIFIY-UHFFFAOYSA-N
• SMILES： N1(C=NC=C1)C(C)CCN

Computed Properties

• Exact Mass: 139.110947427g/mol
• Monoisotopic Mass: 139.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Color/Form: NA
• Density: 1.1±0.1 g/cm3
• Boiling Point: 281.3±23.0 °C at 760 mmHg
• Flash Point: 164.6±26.5 °C

3-(1H-imidazol-1-yl)butylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 3-(1H-imidazol-1-yl)butylamine

3-(1H-Imidazol-1-yl)Butylamine: A Comprehensive Overview

3-(1H-imidazol-1-yl)butylamine, also known by its CAS number 93668-14-5, is a versatile organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines the imidazole ring—a five-membered heterocyclic aromatic compound—with a butylamine group. The imidazole moiety imparts distinctive chemical properties, making this compound a valuable building block in various synthetic pathways and applications.

The synthesis of 3-(1H-imidazol-1-yl)butylamine typically involves the reaction of an appropriate imidazole derivative with an aldehyde or ketone in the presence of ammonia or an amine source. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing purity. These improvements have made the compound more accessible for research and industrial applications.

One of the most promising areas of research involving 3-(1H-imidazol-1-yl)butylamine is its application in drug discovery. The imidazole ring is known for its ability to act as a hydrogen bond donor or acceptor, which is crucial for interactions with biological targets. Studies have shown that derivatives of this compound exhibit potential as inhibitors of various enzymes, including kinases and proteases. For instance, recent research has highlighted its role in modulating signaling pathways associated with cancer and inflammatory diseases.

In addition to its pharmacological applications, 3-(1H-imidazol-1-yl)butylamine has found utility in materials science. Its ability to form stable complexes with metal ions makes it a candidate for coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies. Recent breakthroughs in MOF synthesis have leveraged the unique properties of this compound to create highly porous and selective materials.

The chemical stability and reactivity of 3-(1H-imidazol-1-yl)butylamine also make it a valuable reagent in organic synthesis. It serves as an effective nucleophile in substitution reactions and can be used to construct complex molecular architectures. Its role as an intermediate in the synthesis of bioactive compounds has been well-documented, with recent studies focusing on its use in constructing heterocyclic frameworks for drug candidates.

From an environmental perspective, researchers are exploring the biodegradation pathways of 3-(1H-imidazol-1-yl)butylamine. Understanding its environmental fate is crucial for assessing its safety and sustainability in industrial processes. Preliminary studies suggest that under aerobic conditions, the compound undergoes microbial degradation, though further research is needed to fully characterize these processes.

In conclusion, 3-(1H-imidazol-1-yl)butylamine, CAS number 93668-14-5, stands as a multifaceted compound with diverse applications across various scientific domains. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, continue to expand its potential in drug discovery, materials science, and organic synthesis. As research progresses, this compound is likely to play an even more significant role in addressing pressing challenges in these fields.